Cas no 2159123-06-3 (2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide)
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide
- SCHEMBL19667103
- 2-(Benzyloxy)-4-bromo-5-fluoro-N-(pivaloyloxy)benzamide
- 2159123-06-3
-
- Inchi: 1S/C19H19BrFNO4/c1-19(2,3)18(24)26-22-17(23)13-9-15(21)14(20)10-16(13)25-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3,(H,22,23)
- InChI Key: YIVUMUYDWGBBCV-UHFFFAOYSA-N
- SMILES: C(C1C=C(F)C(Br)=CC=1OCC1C=CC=CC=1)(=O)NOC(=O)C(C)(C)C
Computed Properties
- Exact Mass: 423.04815g/mol
- Monoisotopic Mass: 423.04815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 64.6Ų
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1294592-50mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 50mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294592-100mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294592-250mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294592-500mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 500mg |
$950 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294592-1g |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294592-100mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 100mg |
$455 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1294592-50mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 50mg |
$340 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1294592-500mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 500mg |
$950 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1294592-250mg |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 250mg |
$665 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1294592-1g |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide |
2159123-06-3 | 95% | 1g |
$1545 | 2025-02-25 |
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide
Introduction to 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide (CAS No. 2159123-06-3)
2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2159123-06-3, represents a sophisticated molecular structure designed for targeted biological activity. The presence of multiple functional groups, including a benzyloxy moiety, a bromo substituent, a 2,2-dimethyl-propionyloxy side chain, and a fluoro atom on the benzamide core, makes this molecule a promising candidate for further investigation in drug discovery and development.
The synthesis of such complex molecules often involves meticulous planning and precise control over reaction conditions to ensure high yield and purity. The benzyloxy group is known for its ability to enhance solubility and metabolic stability, making it a valuable feature in drug design. Meanwhile, the bromo atom serves as a versatile handle for further chemical modifications, enabling researchers to explore diverse pharmacophores. The 2,2-dimethyl-propionyloxy moiety adds rigidity to the molecule, potentially influencing its binding affinity to biological targets. Additionally, the fluoro atom is widely recognized for its ability to modulate metabolic pathways and improve pharmacokinetic properties.
In recent years, there has been growing interest in fluorinated compounds due to their unique electronic properties and biological effects. The incorporation of a fluoro atom into benzamide derivatives has been shown to enhance binding interactions with enzymes and receptors, leading to improved therapeutic efficacy. For instance, fluoro-substituted benzamides have demonstrated potential in treating inflammatory diseases by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The specific arrangement of functional groups in 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide suggests that it may exhibit similar properties while targeting additional biological pathways.
One of the most compelling aspects of this compound is its potential application in modulating protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are often implicated in various diseases. Small molecules that can disrupt or enhance PPIs have emerged as a new frontier in drug development. The structural features of 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide, particularly the combination of aromatic rings and polar functional groups, make it well-suited for interacting with hydrophobic pockets or charged residues on protein surfaces. This capability could be leveraged to develop novel therapeutics for conditions such as cancer, neurodegenerative disorders, and infectious diseases.
Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. Molecular docking studies using 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide have revealed promising interactions with several key enzymes and receptors. For example, preliminary simulations suggest that this compound may bind to the active site of COX-2 with high affinity due to the presence of the fluoro atom and the electron-withdrawing nature of the benzamide group. Such findings are consistent with previous reports demonstrating that fluoro-substituted benzoic acids exhibit potent anti-inflammatory activity.
The synthesis of analogs based on 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide represents another exciting avenue for exploration. By systematically varying one or more functional groups while maintaining the core structure, researchers can generate libraries of compounds with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization. The flexibility offered by the bromo substituent allows for cross-coupling reactions with various nucleophiles, enabling the introduction of diverse pharmacophores without altering the fundamental scaffold.
In conclusion, 2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide (CAS No. 2159123-06-3) is a structurally complex and functionally versatile molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic strategies targeting various diseases. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an important role in advancing drug discovery efforts worldwide.
2159123-06-3 (2-Benzyloxy-4-bromo-N-(2,2-dimethyl-propionyloxy)-5-fluoro-benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)